Cas no 959616-51-4 (5-Fluoro-2-methylnicotinaldehyde)

5-Fluoro-2-methylnicotinaldehyde is a fluorinated nicotinaldehyde derivative with a methyl substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the aldehyde and fluorine functional groups enhances its reactivity, enabling selective modifications for the construction of complex heterocyclic frameworks. Its structural features make it valuable for medicinal chemistry applications, including the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for consistent performance in synthetic workflows.

5-Fluoro-2-methylnicotinaldehyde structure

959616-51-4 structure

Product Name:5-Fluoro-2-methylnicotinaldehyde

CAS No:959616-51-4

MF:C₇H₆FNO

MW:139.127045154572

CID:877641

Update Time:2025-10-11

5-Fluoro-2-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-methylnicotinaldehyde
- 5-fluoro-2-methyl-3-Pyridinecarboxaldehyde
- 5-fluoro-2-methylpyridine-3-carbaldehyde
- 5-Fluoro-2-methyl-3-pyridinecarboxaldehyde (ACI)
- Inchi： 1S/C7H6FNO/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,1H3
- InChI Key： QWGOSSJWSWZNDE-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=NC=C(F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1

5-Fluoro-2-methylnicotinaldehyde Pricemore >>

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Chemenu	CM177659-1g	5-fluoro-2-methylnicotinaldehyde	959616-51-4	95%	1g	$526	2021-08-05
Chemenu	CM177659-5g	5-fluoro-2-methylnicotinaldehyde	959616-51-4	95%	5g	$1389	2021-08-05
Chemenu	CM177659-1g	5-fluoro-2-methylnicotinaldehyde	959616-51-4	95%	1g	$633	2022-06-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F43880-50mg	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	-	50mg	¥978.0	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F849089-50mg	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	95%	50mg	999.00	2021-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F196104-50mg	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	95%	50mg	¥901.90	2023-09-02
Alichem	A029006400-1g	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	95%	1g	$760.87	2023-08-31
Alichem	A029006400-5g	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	95%	5g	$2006.92	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1110718-1g	5-Fluoro-2-methyl-3-pyridinecarboxaldehyde	959616-51-4	98%	1g	￥5977.00	2024-04-23
Ambeed	A337023-100mg	5-Fluoro-2-methylnicotinaldehyde	959616-51-4	95%	100mg	$182.0	2025-04-14

5-Fluoro-2-methylnicotinaldehyde Production Method

Production Method 1

959616-50-3

959616-51-4

Reaction Conditions

1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ; rt → 80 °C; 2.5 h, 80 °C

Reference

: Preparation of the compounds used as NTRK inhibitor and medical application as anticancer agents

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